Cas no 2228119-18-2 (tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate
• CAS No: 2228119-18-2
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5825612
• PubChem ID: 165651865
• Update Time: 2025-11-06

tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate
• 2228119-18-2
• tert-butyl N-[3-(pyrrolidin-2-yl)oxolan-3-yl]carbamate
• EN300-1882372

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-13(6-8-17-9-13)10-5-4-7-14-10/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key： FKLCMKMVXSCWEN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1CCCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate

Comprehensive Overview of tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate (CAS No. 2228119-18-2)

The compound tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate (CAS No. 2228119-18-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine ring fused with an oxolane (tetrahydrofuran) moiety and protected by a tert-butyl carbamate group, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in modulating biological targets, such as enzymes and receptors, due to its stereochemical complexity and functional group versatility.

In recent years, the demand for heterocyclic compounds like tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate has surged, driven by advancements in small-molecule therapeutics and medicinal chemistry. This compound aligns with the growing trend of exploring saturated nitrogen-containing rings, which are pivotal in designing drugs with improved bioavailability and reduced toxicity. Its CAS No. 2228119-18-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key reasons for the popularity of tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate is its role in peptide mimetics and protease inhibitors. The pyrrolidine-oxolane scaffold mimics natural amino acid backbones, enabling researchers to develop novel compounds for treating metabolic and neurological disorders. Additionally, the tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability during synthetic transformations, a feature highly valued in multistep organic synthesis.

From an industrial perspective, the synthesis of CAS No. 2228119-18-2 involves sophisticated techniques such as asymmetric catalysis and green chemistry principles, addressing the pharmaceutical sector's push for sustainable manufacturing. Environmental concerns and regulatory pressures have made atom-efficient reactions and biodegradable reagents hot topics, further elevating the importance of this compound's optimized production pathways.

Beyond its pharmaceutical applications, tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate is also studied in material science for its potential in creating chiral polymers and liquid crystals. The compound's rigid yet flexible structure offers tunable properties for advanced materials, aligning with the rise of smart materials and nanotechnology. This interdisciplinary appeal makes it a frequent subject in patent literature and collaborative research projects.

For researchers and manufacturers, understanding the spectroscopic data (NMR, IR, MS) and chromatographic purity of CAS No. 2228119-18-2 is critical. Analytical methods like HPLC and LC-MS are commonly employed to ensure quality control, a topic widely discussed in quality-by-design (QbD) frameworks. The compound's stability under various pH and temperature conditions is another area of active investigation, particularly for formulation scientists.

In summary, tert-butyl N-3-(pyrrolidin-2-yl)oxolan-3-ylcarbamate (CAS No. 2228119-18-2) represents a nexus of innovation in drug development, sustainable chemistry, and advanced materials. Its multifaceted applications and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial pipelines. As the demand for tailor-made heterocycles grows, this compound will likely remain a cornerstone in both academic and commercial settings.